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Compound of Interest

Compound Name: 2-Cyclohexen-1-OL

Cat. No.: B1581600

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Cyclohexen-1-ol

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Cyclohexen-1-ol (CAS 822-67-3), a cyclic alcohol with significant applications
in chemical synthesis, particularly in the fragrance and pharmaceutical industries.[1] This
document is intended for researchers, scientists, and professionals in drug development,
offering detailed data, experimental protocols, and key reactivity pathways. The information is
presented to facilitate laboratory applications and further research into this versatile compound.

Physical and Chemical Properties

2-Cyclohexen-1-ol is a colorless to light yellow liquid with a characteristic odor.[1] Itis a
flammable liquid and should be handled with appropriate safety precautions.[2] The key
physical and chemical properties are summarized in the table below for easy reference.
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Property Value Source(s)
Molecular Formula CeH100 [L1121[31[4115]
Molecular Weight 98.14 g/mol [21[31[5]
CAS Number 822-67-3 [112][3][41[5]
Appearance C.:ok')rless to light yellow, clear 1]

liquid
Boiling Point 164-166 °C [6][71[81[9]
Density 1.0 g/mL at 25 °C [71[81I9]
Refractive Index n20/D 1.487 [71[8]
Flash Point 58 °C (136.4 °F) - closed cup [6]

Soluble in chloroform and
Solubility methanol.[9] Partially soluble

in water.[1]

) Typically available at 95%
Purity _ [3]
purity.

Spectral Data

Comprehensive spectral data is available for 2-Cyclohexen-1-ol, which is crucial for its
identification and characterization.

* H NMR: Proton NMR spectra are available and provide detailed information about the
hydrogen environments in the molecule.[2][10]

e 13C NMR: Carbon-13 NMR data is also available for characterizing the carbon skeleton.[2]

o Mass Spectrometry (MS): Electron ionization mass spectra are available, offering insights
into the fragmentation patterns and molecular weight.[2][4][11]

e Infrared (IR) Spectroscopy: IR spectra, including FTIR and gas-phase IR, are available,
showing characteristic absorption bands for the hydroxyl and alkene functional groups.[2][11]
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e Raman Spectroscopy: Raman spectral data has also been documented.[2]

Experimental Protocols

Synthesis of 2-Cyclohexen-1-ol via Heterogeneous
Oxidation

A general procedure for the synthesis of 2-Cyclohexen-1-ol involves the heterogeneous
oxidation of an appropriate olefin.[5]

Materials and Equipment:

Two-necked round-bottom flask

e Magnetic stirrer

o Condenser

o Temperature-controlled oil bath

 Olefin substrate (1 mmol)

e Solvent (2 mL)

o Catalyst (e.g., 3 mg of a Manganese-based catalyst, 0.01 mmol Mn)

o tert-butyl hydroperoxide (equimolar to the substrate)

Chlorobenzene (internal standard for GC analysis)
Procedure:

e The olefin substrate (1 mmol) is dissolved in 2 mL of a suitable solvent in a two-necked
round-bottom flask equipped with a magnetic stirrer and a condenser.

e The catalyst (3 mg, 0.01 mmol Mn) is added to the mixture.

o The flask is placed in a temperature-controlled oil bath and heated to 75°C.
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e An equimolar amount of tert-butyl hydroperoxide, with respect to the substrate, is added to
initiate the reaction.

e The reaction progress is monitored by gas chromatography (GC), using chlorobenzene as
an internal standard.

e The product, 2-Cyclohexen-1-ol, is identified by comparison with known standards.[5]

Purification

Purification of 2-Cyclohexen-1-ol can be achieved by distillation through a short Vigreux
column.[9]

Chemical Reactivity

2-Cyclohexen-1-ol, as a secondary allylic alcohol, exhibits reactivity at both the hydroxyl group
and the carbon-carbon double bond.[12]

Oxidation to 2-Cyclohexen-1-one

A common and important reaction of 2-Cyclohexen-1-ol is its oxidation to form 2-Cyclohexen-
1-one.[12][13][14] This transformation is a key step in the synthesis of various other
compounds. The reaction can be carried out using various oxidizing agents. Studies have
shown that this oxidation can be achieved on a gold surface (Au(111)) with adsorbed atomic
oxygen, where the primary product is 2-cyclohexen-1-one.[13][14]

Click to download full resolution via product page

Peroxide Formation

2-Cyclohexen-1-ol is classified as a compound that can form peroxides upon concentration,
such as during distillation or evaporation.[2] Therefore, appropriate precautions should be
taken, especially with older samples.

Safety and Handling
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2-Cyclohexen-1-ol is a flammable liquid and vapor.[2] It should be kept away from heat,
sparks, open flames, and other ignition sources.[1][15] The container should be kept tightly
closed and stored in a well-ventilated place.[1][15] It may be harmful if swallowed, inhaled, or
absorbed through the skin.[1]

Personal Protective Equipment (PPE):
o Eye Protection: Eyeshields or safety goggles are recommended.[15]
» Hand Protection: Chemical-resistant gloves should be worn.[15]

o Respiratory Protection: A multi-purpose combination respirator cartridge is recommended,
especially in areas with poor ventilation.

In case of skin contact, immediately remove all contaminated clothing and rinse the skin with
water.[1][15] For fires, use carbon dioxide, dry chemical, or foam for extinction.[15]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and analysis of 2-
Cyclohexen-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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